Cas no 391223-99-7 (5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide)

• Product Name: 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide
• CAS No: 391223-99-7
• MF: C₁₂H₁₀BrNOS
• MW: 296.182900905609
• CID: 6447511
• Update Time: 2025-06-11

5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide
• 5-bromo-N-(p-tolyl)thiophene-2-carboxamide
• 2-Thiophenecarboxamide, 5-bromo-N-(4-methylphenyl)-

• Inchi： 1S/C12H10BrNOS/c1-8-2-4-9(5-3-8)14-12(15)10-6-7-11(13)16-10/h2-7H,1H3,(H,14,15)
• InChI Key： DYBDNRFTISXDQK-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C=C2)=O)SC(Br)=CC=1

Experimental Properties

• Density: 1.556±0.06 g/cm3(Predicted)
• Boiling Point: 320.4±37.0 °C(Predicted)
• pka: 11.95±0.70(Predicted)

Additional information on 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide

5-Bromo-N-(4-Methylphenyl)thiophene-2-carboxamide (CAS No. 391223-99-7): A Comprehensive Overview

5-Bromo-N-(4-methylphenyl)thiophene-2-carboxamide (CAS No. 391223-99-7) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of its chemical properties, synthesis methods, biological activities, and recent advancements in its application.

Chemical Structure and Properties

5-Bromo-N-(4-methylphenyl)thiophene-2-carboxamide is a brominated thiophene derivative with the molecular formula C₁₁H₁₀BrNO₂S. The compound features a thiophene ring, a bromine atom at the 5-position, and an amide group attached to the 2-position of the thiophene ring. The presence of the bromine atom and the substituted phenyl group imparts unique chemical and physical properties to this compound.

The molecular weight of 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide is approximately 300.16 g/mol. It is a solid at room temperature and exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound's melting point ranges from 165°C to 167°C, making it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide can be achieved through several well-established routes. One common method involves the reaction of 5-bromothiophene-2-carboxylic acid with 4-methylaniline in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This reaction typically proceeds under mild conditions and yields high purity products.

An alternative approach involves the use of microwave-assisted synthesis, which has gained popularity due to its efficiency and reduced reaction times. In this method, 5-bromothiophene-2-carboxylic acid and 4-methylaniline are mixed in a microwave-compatible solvent, and the reaction is carried out under microwave irradiation. This technique not only accelerates the reaction but also improves yield and purity.

Biological Activities

5-Bromo-N-(4-methylphenyl)thiophene-2-carboxamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its anti-inflammatory, antioxidant, and anticancer properties.

In vitro studies have demonstrated that 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound also shows significant antioxidant activity, as evidenced by its ability to scavenge free radicals and reduce oxidative stress. This property makes it a promising candidate for preventing or mitigating oxidative damage associated with various diseases, including neurodegenerative disorders and cardiovascular diseases.

In addition to its anti-inflammatory and antioxidant properties, 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide has been investigated for its anticancer potential. Preclinical studies have shown that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt signaling pathway, which is frequently dysregulated in various types of cancer.

Clinical Applications and Future Directions

The promising biological activities of 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide have spurred interest in its clinical applications. Several preclinical studies have provided valuable insights into its therapeutic potential, paving the way for further clinical trials.

In the realm of inflammatory diseases, ongoing research aims to evaluate the efficacy of 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide in reducing inflammation and improving patient outcomes. Clinical trials are being designed to assess its safety profile and optimal dosing regimens for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In cancer research, preclinical data have shown that 5-bromo-N-(4-methylphenyl)thiophene-2-carboxamide can selectively target cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for developing targeted cancer therapies. Future studies will focus on optimizing its delivery methods and evaluating its efficacy in combination with other anticancer agents.

Conclusion

5-Bromo-N-(4-methylphenyl)thiophene-2-carboxamide (CAS No. 391223-99-7) is a promising compound with diverse biological activities that hold significant therapeutic potential. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of disease pathogenesis and developing novel therapeutic strategies.